Cas no 103628-44-0 (GR 49336)

• Product name: GR 49336
• CAS No: 103628-44-0
• MF: C₁₂H₁₄N₂O₄S
• MW: 282.31556
• CID: 197801
• PubChem ID: 11778526

GR 49336 Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 5-[[(methylamino)sulfonyl]methyl]-
• GR 49336
• 2-[5-(methylsulfamoylmethyl)-1H-indol-3-yl]acetic acid
• 5-[[(Methylamino)sulfonyl]methyl]-1H-indole-3-acetic Acid
• ACMC-20ek9d
• AG-D-14729
• AGN-PC-00FZ73
• CTK0I0457
• SureCN9765109
• FT-0669057
• CHEMBL3544580
• 9TH29SXE52
• CHEBI:189784
• 103628-44-0
• GR-49336
• UNII-9TH29SXE52
• SCHEMBL9765109
• 1H-Indole-3-acetic acid, 5-[[(methylamino)sulfonyl]methyl]-
• 1H-Indole-3-acetic acid, 5-(((methylamino)sulfonyl)methyl)-
• 2-{5-[(methylsulfamoyl)methyl]-1H-indol-3-yl}acetic acid
• 2-[5-(methylsulamoylmethyl)-1H-indol-3-yl]acetic acid
• AKOS030254564
• J-001013
• DTXSID40472429
• (5-Methylsulfamoylmethyl-1H-indol-3-yl)-acetic acid

• Inchi： InChI=1S/C12H14N2O4S/c1-13-19(17,18)7-8-2-3-11-10(4-8)9(6-14-11)5-12(15)16/h2-4,6,13-14H,5,7H2,1H3,(H,15,16)
• InChI Key： HFYQCRQPYYPRAT-UHFFFAOYSA-N
• SMILES： CNS(CC1=CC=C2C(C(CC(O)=O)=CN2)=C1)(=O)=O

Computed Properties

• Exact Mass: 282.06752
• Monoisotopic Mass: 282.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 576.044°C at 760 mmHg
• Flash Point: 302.181°C
• Refractive Index: 1.66
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 99.26
• LogP: 2.31590
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

GR 49336 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives